Cas no 793711-00-9 (2,3,4,5,6,7-hexahydro-1H-indol-2-one)
2,3,4,5,6,7-Hexahydro-1H-indol-2-one is a saturated indole derivative with a ketone functional group at the 2-position. This heterocyclic compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its partially hydrogenated indole scaffold offers stability while retaining reactivity for further functionalization. The ketone moiety enables diverse transformations, including nucleophilic additions and condensation reactions. The compound's rigid yet flexible structure makes it valuable for constructing complex molecular frameworks. It is often employed in the synthesis of bioactive molecules, where its core structure contributes to binding affinity and selectivity. Proper handling under inert conditions is recommended due to potential sensitivity to oxidation.
793711-00-9 structure
Product Name:2,3,4,5,6,7-hexahydro-1H-indol-2-one
CAS No:793711-00-9
MF:C8H11NO
MW:137.179042100906
CID:532927
PubChem ID:91378672
Update Time:2025-05-27
2,3,4,5,6,7-hexahydro-1H-indol-2-one Chemical and Physical Properties
Names and Identifiers
-
- 2H-Indol-2-one, 1,3,4,5,6,7-hexahydro-
- 1,3,4,5,6,7-hexahydroindol-2-one
- 2,3,4,5,6,7-hexahydro-1H-indol-2-one
- 793711-00-9
- DTXSID90457504
-
- Inchi: 1S/C8H11NO/c10-8-5-6-3-1-2-4-7(6)9-8/h1-5H2,(H,9,10)
- InChI Key: MWHWGDUNAUGYKF-UHFFFAOYSA-N
- SMILES: O=C1CC2=C(CCCC2)N1
Computed Properties
- Exact Mass: 137.084063974g/mol
- Monoisotopic Mass: 137.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 29.1Ų
2,3,4,5,6,7-hexahydro-1H-indol-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-179603-0.05g |
2,3,4,5,6,7-hexahydro-1H-indol-2-one |
793711-00-9 | 0.05g |
$1381.0 | 2023-02-16 | ||
| Enamine | EN300-179603-0.1g |
2,3,4,5,6,7-hexahydro-1H-indol-2-one |
793711-00-9 | 0.1g |
$1447.0 | 2023-02-16 | ||
| Enamine | EN300-179603-0.25g |
2,3,4,5,6,7-hexahydro-1H-indol-2-one |
793711-00-9 | 0.25g |
$1513.0 | 2023-02-16 | ||
| Enamine | EN300-179603-0.5g |
2,3,4,5,6,7-hexahydro-1H-indol-2-one |
793711-00-9 | 0.5g |
$1577.0 | 2023-02-16 | ||
| Enamine | EN300-179603-1.0g |
2,3,4,5,6,7-hexahydro-1H-indol-2-one |
793711-00-9 | 1.0g |
$1643.0 | 2023-02-16 | ||
| Enamine | EN300-179603-2.5g |
2,3,4,5,6,7-hexahydro-1H-indol-2-one |
793711-00-9 | 2.5g |
$3220.0 | 2023-02-16 | ||
| Enamine | EN300-179603-5.0g |
2,3,4,5,6,7-hexahydro-1H-indol-2-one |
793711-00-9 | 5.0g |
$4764.0 | 2023-02-16 | ||
| Enamine | EN300-179603-10.0g |
2,3,4,5,6,7-hexahydro-1H-indol-2-one |
793711-00-9 | 10.0g |
$7065.0 | 2023-02-16 | ||
| Enamine | EN300-1755142-0.05g |
2,3,4,5,6,7-hexahydro-1H-indol-2-one |
793711-00-9 | 0.05g |
$1381.0 | 2023-09-20 | ||
| Enamine | EN300-1755142-0.1g |
2,3,4,5,6,7-hexahydro-1H-indol-2-one |
793711-00-9 | 0.1g |
$1447.0 | 2023-09-20 |
2,3,4,5,6,7-hexahydro-1H-indol-2-one Related Literature
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
793711-00-9 (2,3,4,5,6,7-hexahydro-1H-indol-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk